Cas no 51887-20-8 (4-Trifluoromethoxybenzylhydrazine dihydrochloride)

• Product Name: 4-Trifluoromethoxybenzylhydrazine dihydrochloride
• CAS No: 51887-20-8
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• MDL: MFCD07786461
• CID: 936046
• PubChem ID: 20367188
• Update Time: 2025-04-19

4-Trifluoromethoxybenzylhydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-TRIFLUOROMETHOXY-BENZYL-HYDRAZINE
• [4-(trifluoromethoxy)phenyl]methylhydrazine
• 4-Trifluoromethoxybenzylhydrazine
• 4-Trifluoromethoxybenzylhydrazine dihydrochloride
• 1-{[4-(trifluoromethoxy)phenyl]methyl}hydrazine
• LogP
• (4-(Trifluoromethoxy)benzyl)hydrazine
• {[4-(Trifluoromethoxy)phenyl]methyl}hydrazine
• 51887-20-8
• DB-071436
• A871138
• CS-0052970
• DTXSID80606201
• EN300-270791
• AKOS000155682
• SCHEMBL11622641
• PB20223
• G88605

• MDL： MFCD07786461
• Inchi： 1S/C8H9F3N2O/c9-8(10,11)14-7-3-1-6(2-4-7)5-13-12/h1-4,13H,5,12H2
• InChI Key： TVQQKOLNFGDRKY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CNN)(F)F

Computed Properties

• Exact Mass: 206.06677
• Monoisotopic Mass: 206.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 47.3A^2

Experimental Properties

• Density: 1.299
• Boiling Point: 265°C at 760 mmHg
• Flash Point: 114.1°C
• Refractive Index: 1.484
• PSA: 47.28
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Trifluoromethoxybenzylhydrazine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)